Cas no 1421453-86-2 (4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide)

• Product Name: 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide
• CAS No: 1421453-86-2
• MF: C₂₁H₂₆N₂O₂S
• MW: 370.508344173431
• CID: 5364254
• Update Time: 2025-10-19

4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(4-Methoxyphenyl)thio]methyl]-N-(2-methylphenyl)-1-piperidinecarboxamide
• 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide

• InChI Key： XQMKUNDYIMLYKH-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2C)=O)CCC(CSC2=CC=C(OC)C=C2)CC1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.8±50.0 °C(Predicted)
• pka: 14.15±0.70(Predicted)

Additional information on 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide

Introduction to 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide (CAS No. 1421453-86-2)

4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide, with the CAS number 1421453-86-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and features a unique structural arrangement that includes a methoxyphenyl sulfanyl moiety and a 2-methylphenyl substituent. The intricate structure of this compound makes it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide is C₂₀H₂₅NOS, and its molecular weight is approximately 339.5 g/mol. The compound's structure includes a piperidine ring, which is a common motif in many biologically active molecules due to its ability to form stable complexes with various biological targets. The presence of the methoxyphenyl sulfanyl group and the 2-methylphenyl substituent adds to its chemical diversity and potential for modulating biological processes.

In recent years, there has been a growing interest in the development of small molecules that can selectively target specific proteins or pathways involved in disease processes. 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide has shown promising activity in several preclinical studies, particularly in the areas of neurodegenerative diseases, inflammation, and cancer. Its unique structural features enable it to interact with specific receptors or enzymes, potentially leading to therapeutic benefits.

Neurodegenerative Diseases: One of the key areas where 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide has shown potential is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can modulate the activity of certain neurotransmitter systems, such as the cholinergic and dopaminergic pathways, which are known to be dysregulated in these conditions. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Inflammation: Inflammation is a critical component of many chronic diseases, including cardiovascular diseases, diabetes, and autoimmune disorders. 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide has been investigated for its anti-inflammatory properties, particularly its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for developing new anti-inflammatory therapies that could provide more targeted and effective treatment options.

Cancer: Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic strategies. Recent studies have shown that 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide exhibits antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anticancer effects is not yet fully understood but may involve modulation of cell cycle progression, induction of apoptosis, and inhibition of angiogenesis.

Synthetic Routes: The synthesis of 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide involves several steps that require careful optimization to achieve high yields and purity. One common approach involves the reaction of 4-methoxybenzenesulfinic acid with an appropriate piperidine derivative followed by N-alkylation with a 2-methylbenzyl halide. Alternative synthetic routes have also been explored to improve efficiency and reduce costs, making this compound more accessible for large-scale production.

Clinical Trials: While preclinical studies have provided encouraging results, further research is needed to evaluate the safety and efficacy of 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide in humans. Several clinical trials are currently underway or planned to assess its potential therapeutic applications. These trials will provide valuable insights into the pharmacokinetics, pharmacodynamics, and side effect profile of this compound.

Safety Considerations: As with any new chemical entity, safety considerations are paramount during the development process. Preclinical toxicology studies have indicated that 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide has a favorable safety profile at therapeutic doses. However, ongoing monitoring will be necessary to ensure that any potential adverse effects are identified and managed effectively.

FUTURE DIRECTIONS: The future prospects for 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide are promising. Continued research will focus on optimizing its pharmacological properties, exploring new therapeutic applications, and advancing it through clinical trials. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in bringing this compound closer to clinical use.

In conclusion, 4-{[(4-methoxyphenyl)sulfanyl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide (CAS No. 1421453-86-2) represents an exciting area of research with significant potential for addressing unmet medical needs. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a novel therapeutic agent.